Cas no 53427-66-0 (1H-1,4-Diazepine-1-propanol, hexahydro-)

• Product Name: 1H-1,4-Diazepine-1-propanol, hexahydro-
• CAS No: 53427-66-0
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 357295
• PubChem ID: 13556942
• Update Time: 2025-07-10

1H-1,4-Diazepine-1-propanol, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-propanol, hexahydro-
• 1-(3-Hydroxypropyl)-2,3,4,5,6,7-hexahydro-1H-1,4-diazepine
• 3-(1,4-diazepan-1-yl)propan-1-ol
• 1-(3-hydroxy-propyl)-1,4-diazepane
• AKOS005261608
• 53427-66-0
• 1-(3-hydroxypropyl)-1,4-diazepane
• 1-homopiperazinepropanol
• CS-0271949
• SCHEMBL1974573
• EN300-154186
• DTXSID40543784
• NCCYQWDCLLSCCT-UHFFFAOYSA-N

• Inchi： 1S/C8H18N2O/c11-8-2-6-10-5-1-3-9-4-7-10/h9,11H,1-8H2
• InChI Key： NCCYQWDCLLSCCT-UHFFFAOYSA-N
• SMILES： OCCCN1CCNCCC1

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5